Cas no 5421-44-3 ((4-bromophenyl) 4-methoxybenzoate)

• Product Name: (4-bromophenyl) 4-methoxybenzoate
• CAS No: 5421-44-3
• MF: C₁₄H₁₁BrO₃
• MW: 307.139343500137
• CID: 1587958
• PubChem ID: 221842
• Update Time: 2025-04-21

(4-bromophenyl) 4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• (4-bromophenyl) 4-methoxybenzoate
• p-Anisic acid, p-bromophenyl ester
• NIOSH/DH3528500
• 4-bromophenyl 4-methoxybenzoate
• NSC6918
• AC1L5AWW
• AC1Q26X2
• (4-bromophenyl)4-methoxybenzoate
• CTK5A0030
• p-Anisic acid, p-bromophenyl ester; NIOSH/DH3528500; 4-bromophenyl 4-methoxybenzoate; NSC6918; 4-Bromophenyl 4-methoxybenzoate; AC1L5AWW; AC1Q26X2; (4-bromophenyl)4-methoxybenzoate; CTK5A0030;
• Benzoic acid, 4-methoxy-, 4-bromophenyl ester
• DH35285000
• DTXSID60278288
• AKOS002948010
• 5421-44-3
• NSC-6918

• Inchi： 1S/C14H11BrO3/c1-17-12-6-2-10(3-7-12)14(16)18-13-8-4-11(15)5-9-13/h2-9H,1H3
• InChI Key： FTBVLXGEBKGONM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 305.98913
• Monoisotopic Mass: 305.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.441
• Boiling Point: 409.4°C at 760 mmHg
• Flash Point: 201.4°C
• Refractive Index: 1.593
• PSA: 35.53
• LogP: 3.67690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones